Cas no 391926-69-5 (Isoxazole, 3-methyl-5-[2-[(2S)-oxiranylmethoxy]phenyl]-)

• Product Name: Isoxazole, 3-methyl-5-[2-[(2S)-oxiranylmethoxy]phenyl]-
• CAS No: 391926-69-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1508628
• Update Time: 2024-08-24

Isoxazole, 3-methyl-5-[2-[(2S)-oxiranylmethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-[2-[(2S)-oxiranylmethoxy]phenyl]-
• Isoxazole, 3-methyl-5-[2-[(2S)-2-oxiranylmethoxy]phenyl]-

• Inchi： 1S/C13H13NO3/c1-9-6-13(17-14-9)11-4-2-3-5-12(11)16-8-10-7-15-10/h2-6,10H,7-8H2,1H3/t10-/m0/s1
• InChI Key： XMHAPDLWSIHHQI-JTQLQIEISA-N
• SMILES： O1C(C2=CC=CC=C2OC[C@@H]2CO2)=CC(C)=N1

Computed Properties

• Exact Mass: 231.08959

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 358.4±27.0 °C(Predicted)
• PSA: 47.79
• pka: -2.11±0.38(Predicted)